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Compound of Interest

Compound Name: Robinlin

Cat. No.: B1250724

For Researchers, Scientists, and Drug Development
Professionals

These application notes provide a comprehensive guide for the preparation, storage, and use
of Robinlin stock solutions in cell culture applications. Adherence to these protocols is crucial
for ensuring experimental reproducibility and accuracy.

Compound Information

Robinlin is a novel bioactive homo-monoterpene isolated from Robinia pseudoacacia.[1]
Preliminary studies suggest it possesses biological activities, including potential cytotoxic and
antioxidant effects.[1][2]

Table 1: Physicochemical Properties of Robinlin
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Property Value Source

Molecular Formula C11H1803 PubChem|[3]

Molecular Weight 198.26 g/mol PubChem][3]

Appearance Not specified (likely a solid) -

Purity >98% (recommended) General laboratory practice

_ _ Inferred from extracts of the
Recommended Solvent Dimethyl sulfoxide (DMSO)
source plant[2][4]

) -20°C, desiccated, protected )
Storage of Solid ) General laboratory practice
from light

] -20°C or -80°C in small ]
Stock Solution Storage ) General laboratory practice[5]
aliquots

Solubility and Recommended Solvents

While specific solubility data for pure Robinlin is not widely available, extracts from its source
plant, Robinia pseudoacacia, have been successfully dissolved in dimethyl sulfoxide (DMSO).
[2][4] Therefore, DMSO is the recommended solvent for preparing high-concentration primary
stock solutions of Robinlin. It is crucial to use cell culture grade DMSO to avoid cytotoxicity
from impurities. The final concentration of DMSO in the cell culture medium should be kept low,
typically below 0.5%, to minimize solvent-induced cellular stress.[6]

Table 2: Recommended Solvents for Robinlin
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Solvent Recommended Use Notes
Use cell culture grade. Final
DMSO Primary stock solution concentration in media should
be <0.5%.[6]
May be less effective for high
Ethanol Alternative for primary stock concentrations. Check
solubility.
Low solubility of organic
PBS (pH 7.4) Not recommended for stock

compounds is expected.

Cell Culture Media

Working solutions

Prepare fresh by diluting the

stock solution.

Experimental Protocols
Protocol 1: Preparation of a 10 mM Robinlin Stock

Solution in DMSO

This protocol describes the preparation of a 10 mM stock solution of Robinlin, a common

starting concentration for in vitro studies.

Materials:

e Robinlin (solid form)

o Dimethyl sulfoxide (DMSO), cell culture grade

 Sterile, amber microcentrifuge tubes (1.5 mL)

o Calibrated analytical balance

o \ortex mixer

» Pipettes and sterile, filtered pipette tips

Procedure:
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o Calculate the required mass of Robinlin:
o To prepare 1 mL of a 10 mM stock solution, use the following formula:
» Mass (mg) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol ) x 1000 (mg/qg)
» Mass (mg) = 0.010 mol/L x 0.001 L x 198.26 g/mol x 1000 mg/g = 1.98 mg
» Weighing Robinlin:
o Tare a sterile, amber microcentrifuge tube on the analytical balance.
o Carefully weigh 1.98 mg of Robinlin into the tared tube.
e Dissolving Robinlin in DMSO:

o Add 1 mL of cell culture grade DMSO to the microcentrifuge tube containing the weighed
Robinlin.

o Close the tube tightly and vortex thoroughly until the solid is completely dissolved. A brief
sonication in a water bath may aid dissolution if necessary.

o Visually inspect the solution to ensure no solid particles remain.
» Storage and Aliquoting:

o To avoid repeated freeze-thaw cycles, which can degrade the compound, aliquot the stock
solution into smaller volumes (e.g., 20 pL) in sterile, amber microcentrifuge tubes.

o Label the aliquots clearly with the compound name ("Robinlin"), concentration (10 mM),
solvent (DMSO), and the date of preparation.

o Store the aliquots at -20°C or -80°C for long-term storage.

Protocol 2: Preparation of Working Solutions in Cell
Culture Medium
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This protocol outlines the dilution of the 10 mM Robinlin stock solution to the desired final
concentration for treating cells.

Materials:

10 mM Robinlin stock solution in DMSO

Pre-warmed complete cell culture medium

Sterile tubes for dilution

Pipettes and sterile, filtered pipette tips
Procedure:
o Determine the final concentration and volume:

o Decide on the final concentration(s) of Robinlin you want to test in your experiment (e.g.,
1 uM, 5 uM, 10 M, 25 uM, 50 pMm).

o Calculate the required volume of stock solution:

o Use the M1V1 = M2V2 formula, where:

M1 = Concentration of the stock solution (10 mM or 10,000 uM)

V1 = Volume of the stock solution to be added

M2 = Desired final concentration

V2 = Final volume of the cell culture medium

o Example for 10 uM final concentration in 2 mL of medium:
= (10,000 puM) x V1 = (10 pM) x (2 mL)
= V1=(10 puM x 2 mL) /10,000 pM = 0.002 mL or 2 pL

e Prepare the working solution:
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o Add the calculated volume of the Robinlin stock solution to the final volume of pre-
warmed complete cell culture medium.

o For the example above, add 2 pL of the 10 mM stock solution to 2 mL of medium.

o Mix gently by pipetting up and down or by swirling the culture vessel.

e Vehicle Control:
o lItis essential to include a vehicle control in your experiments.

o Prepare a control by adding the same volume of DMSO (without Robinlin) to an
equivalent volume of cell culture medium. In the example above, this would be 2 pL of
DMSO in 2 mL of medium.

e Treat the cells:

o Remove the existing medium from your cells and replace it with the freshly prepared
medium containing the desired concentration of Robinlin or the vehicle control.

Visualizations
Experimental Workflow
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Workflow for preparing and using Robinlin solutions.
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Plausible Signaling Pathway: Antioxidant and Pro-
Apoptotic Effects

Given that extracts from Robinia pseudoacacia exhibit antioxidant properties and Robinlin has
shown bioactivity in cytotoxicity assays, a plausible mechanism of action involves the
modulation of cellular redox state and induction of apoptosis.

© 2025 BenchChem. All rights reserved. 8/11 Tech Support


https://www.benchchem.com/product/b1250724?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1250724?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Upregulates

Sgavenges

-

A
I

' Oxidative Stress '

1
:Damage

A

Cytochrome ¢
Release

IActivates

A\

' Caspase-9 '

IActivates

A\

Caspase-3

Apoptosis

Click to download full resolution via product page

Hypothesized Robinlin mechanism of action.

© 2025 BenchChem. All rights reserved. 9/11 Tech Support


https://www.benchchem.com/product/b1250724?utm_src=pdf-body-img
https://www.benchchem.com/product/b1250724?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1250724?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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